1-[2-(2,4-difluorophenoxy)propanoyl]-4-(2-methylphenyl)piperazine

• IUPAC Name: 2-(2,4-difluorophenoxy)-1-[4-(2-methylphenyl)piperazin-1-yl]propan-1-one
• InChI: InChI=1S/C20H22F2N2O2/c1-14-5-3-4-6-18(14)23-9-11-24(12-10-23)20(25)15(2)26-19-8-7-16(21)13-17(19)22/h3-8,13,15H,9-12H2,1-2H3
• InChI Key: SXHYFRFHPNZKSL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1N2CCN(CC2)C(=O)C(C)OC3=C(C=C(C=C3)F)F
• Molecular Formula: C20H22F2N2O2
• Molecular Weight: 360.4 g/mol

Description

DFPP is a piperazine derivative that was first synthesized by researchers at Pfizer in the early 2000s. Since then, it has been studied extensively for its potential applications in various fields, including neuroscience, pharmacology, and medicinal chemistry. DFPP has been found to have a unique pharmacological profile, making it a promising candidate for the development of new drugs.

Mechanism of Action

DFPP acts as a partial agonist at the 5-HT1A and 5-HT7 receptors, which are both involved in the regulation of serotonin signaling in the brain. By binding to these receptors, DFPP can modulate serotonin signaling and affect various physiological processes, including mood, cognition, and pain perception.
Biochemical and physiological effects:
DFPP has been found to have a range of biochemical and physiological effects, including modulation of serotonin signaling, regulation of neuronal activity, and modulation of pain perception. DFPP has also been shown to have anxiolytic and antidepressant-like effects in animal models, making it a promising candidate for the development of new drugs for these disorders.

Advantages and Limitations for Lab Experiments

DFPP has several advantages for use in lab experiments, including its high affinity for the 5-HT1A and 5-HT7 receptors, its unique pharmacological profile, and its ability to modulate various physiological processes. However, DFPP also has some limitations, including its relatively low selectivity for the 5-HT1A and 5-HT7 receptors, and its potential for off-target effects.

Future Directions

There are several future directions for research on DFPP, including the development of more selective ligands for the 5-HT1A and 5-HT7 receptors, the investigation of its potential therapeutic applications in various disorders, and the exploration of its role in modulating other physiological processes. Additionally, further research is needed to better understand the mechanism of action of DFPP and its potential for use in drug development.
In conclusion, DFPP is a promising compound that has gained significant attention in scientific research due to its unique pharmacological profile and potential applications in various fields. While there are still many unanswered questions regarding its mechanism of action and potential therapeutic applications, DFPP represents a promising avenue for future research in neuroscience, pharmacology, and medicinal chemistry.

Synthesis Methods

DFPP can be synthesized through a multi-step process involving the reaction of 2,4-difluorophenol with 2-bromo-1-(4-methylphenyl)ethanone, followed by the reaction of the resulting intermediate with piperazine. The synthesis method has been optimized over the years, resulting in high yields and purity of the final product.

Scientific Research Applications

DFPP has been used in various scientific research applications, including as a ligand for serotonin receptors, as a tool for studying the mechanism of action of certain drugs, and as a potential therapeutic agent for various disorders. DFPP has been found to have a high affinity for the 5-HT1A and 5-HT7 receptors, making it a useful tool for studying the role of these receptors in various physiological processes.